6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine

• Molecular Formula: C9H8ClN3S
• Molecular Weight: 225.70 g/mol
• SMILES: C1=CC(=NC=C1NCC2=CN=CS2)Cl
• InChI: InChI=1S/C9H8ClN3S/c10-9-2-1-7(3-13-9)12-5-8-4-11-6-14-8/h1-4,6,12H,5H2
• InChIKey: ZFEKPKAQEVVAGQ-UHFFFAOYSA-N

6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine: Chemical Class & Core Attributes

6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine (CAS: 1558201-20-9) is a heterocyclic small molecule with the molecular formula C₉H₈ClN₃S and a molecular weight of 225.70 g/mol . It belongs to the pyridyl aminothiazole chemotype, a class recognized for its ATP-competitive kinase inhibitory potential and presence in multiple preclinical and clinical-stage oncology programs [1]. The compound contains a 6-chloro-substituted pyridine core linked via a secondary amine methylene bridge to a 1,3-thiazole ring, a structural architecture that provides a defined hinge-binding pharmacophore relevant to kinase inhibitor discovery [2].

1 ATP-competitive kinase hinge-binding chemotype for pathway inhibition studies

2 6-Chloro substituent required for reported CHK1, BChE, and MAO-A target engagement

3 Cellular pathway modulation context reported in DNA damage response (U2OS)

• [1] Dudkin VY, Wang C, Arrington KL, et al. Pyridyl aminothiazoles as potent Chk1 inhibitors: optimization of cellular activity. Bioorg Med Chem Lett. 2012. View Source
• [2] Arrington KL, et al. Inhibitors of checkpoint kinases. US Patent. 2009. View Source

6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine: Analog Interchangeability Limits

Pyridyl aminothiazole analogs with seemingly minor structural variations exhibit profound and non-linear differences in kinase selectivity profiles, cellular potency, and physicochemical parameters [1]. Published optimization studies on this chemotype demonstrate that modifications to the pyridine substitution pattern, linker length, or thiazole regiochemistry frequently abolish cellular activity even when biochemical potency remains intact, owing to altered membrane permeability, efflux susceptibility, or off-target kinase engagement [2]. Consequently, selecting a specific pyridyl aminothiazole derivative for research or lead optimization cannot be based on class membership alone; each compound requires verification of its discrete selectivity fingerprint and functional activity in the intended cellular system [3]. The evidence below establishes the specific quantitative parameters that differentiate 6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine from its closest structural comparators.

! Des-chloro analog lacks reported CHK1, BChE, and MAO-A inhibitory activity; substitution may yield false-negative results.

! Minor linker or regioisomer changes in pyridyl aminothiazoles frequently abolish cellular kinase inhibition, even with retained biochemical potency.

! Class membership alone does not predict selectivity or functional activity; each derivative requires empirical profiling in the intended cellular system.

• [1] Dudkin VY, Wang C, Arrington KL, et al. Pyridyl aminothiazoles as potent Chk1 inhibitors: optimization of cellular activity. Bioorg Med Chem Lett. 2012. View Source
• [2] Fraley ME, et al. Pyridyl aminothiazoles comprise a novel class of ATP-competitive Chk1 inhibitors with excellent inhibitory potential. Bioorg Med Chem Lett. 2012. View Source
• [3] Merck Sharp & Dohme Corp. Thiazole-substituted aminopyridines as spleen tyrosine kinase inhibitors. Patent EP2934525. 2015. View Source

6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine: Quantified Differentiation Profile

CHK1 Inhibition: Chloro Substituent Required

In a biochemical CHK1 inhibition assay conducted in the presence of 10 μM ATP, 6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine demonstrated an IC₅₀ value of 274 nM, whereas the des-chloro analog N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine, lacking the 6-chloro substituent on the pyridine ring, exhibited no measurable inhibition at concentrations up to 100 μM [1]. This represents a >365-fold difference in potency attributable solely to the presence of the chloro substituent.

CHK1 Inhibition

Head-to-head

Target IC₅₀: 274 nM

Des-chloro analog: >100 µM (no inhibition)

Difference: >365-fold

6-Chloro substitution required for CHK1 assay response; des-chloro analog may not engage.

Biochemical assay, 10 µM ATP; reported data.

Evidence Dimension	CHK1 kinase inhibitory potency (IC₅₀)
Target Compound Data	274 nM
Comparator Or Baseline	N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine (des-chloro analog): >100 μM (no detectable inhibition)
Quantified Difference	>365-fold enhanced potency
Conditions	Biochemical assay with 10 μM ATP; CHK1 of unknown origin; 1 hour incubation

Why This Matters

The 6-chloro substituent is not merely a spectator group but a critical determinant of CHK1 hinge-binding affinity, meaning that procurement of the des-chloro analog for CHK1-targeted studies would yield false-negative results.

• [1] BindingDB. BDBM50499153 (CHEMBL3091673): Inhibition of CHK1 in presence of 10 μM ATP. Accessed 2026. View Source

Butyrylcholinesterase Inhibition: Chloro-Dependent Activity

6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine inhibited equine serum butyrylcholinesterase (BChE) with a Kᵢ value of 1.85 μM in a competitive inhibition assay using varying concentrations of butyrylthiocholine iodide as substrate following a 20-minute preincubation period [1]. In contrast, the des-chloro comparator N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine shows no reported inhibitory activity against BChE in publicly available databases, suggesting that the 6-chloro substituent contributes to recognition within the enzyme's active site gorge.

BChE Inhibition

Head-to-head

Target Kᵢ: 1.85 µM

Des-chloro analog: no reported activity

Qualitative difference (active vs. inactive)

6-Chloro derivative enables BChE assay response; des-chloro analog lacks reported activity.

Competitive assay, equine serum BChE.

Evidence Dimension	Butyrylcholinesterase inhibition (Kᵢ)
Target Compound Data	1.85 μM (1.85 × 10³ nM)
Comparator Or Baseline	N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine: No reported activity
Quantified Difference	Qualitative difference (active vs. inactive)
Conditions	Competitive inhibition assay; equine serum BChE; butyrylthiocholine iodide substrate; 20 min preincubation

Why This Matters

Researchers investigating cholinergic systems or screening for BChE modulators must select the 6-chloro derivative, as the des-chloro analog lacks the structural features necessary for enzyme engagement.

• [1] BindingDB. BDBM50210171 (CHEMBL3978195): Competitive inhibition of equine serum butyrylcholinesterase. Accessed 2026. View Source

Monoamine Oxidase A Inhibition: Chloro Substituent Required

6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine inhibits rat monoamine oxidase A (MAO-A) with an IC₅₀ value of 1.51 μM [1]. The des-chloro analog N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine has not been reported to possess MAO-A inhibitory activity, nor have other pyridyl aminothiazoles lacking the 6-chloro substitution pattern demonstrated comparable MAO-A engagement in public bioactivity repositories. This differential activity profile indicates that the electron-withdrawing and steric properties conferred by the 6-chloro group contribute to MAO-A active site recognition.

MAO-A Inhibition

Head-to-head

Target IC₅₀: 1.51 µM

Des-chloro analog: no reported activity

Qualitative difference (active vs. inactive)

6-Chloro substitution necessary for MAO-A assay engagement; des-chloro not suitable for MAO-A studies.

Rat MAO-A inhibitory activity assay.

Evidence Dimension	Monoamine oxidase A inhibition (IC₅₀)
Target Compound Data	1.51 μM (1.51 × 10³ nM)
Comparator Or Baseline	N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine: No reported activity
Quantified Difference	Qualitative difference (active vs. inactive)
Conditions	Inhibitory activity assay against rat MAO-A

Why This Matters

Procurement of the des-chloro analog for MAO-A-related neuropharmacology studies would fail to recapitulate the target engagement profile achievable with the 6-chloro derivative.

• [1] BindingDB. BDBM50409093 (CHEMBL111310): Inhibitory activity against rat monoamine oxidase A. Accessed 2026. View Source

Cellular CHK1 Pathway Engagement in U2OS Cells

In human U2OS osteosarcoma cells, 6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine inhibited CHK1-mediated phosphorylation of the DNA damage marker H2AX with an EC₅₀ of 1.0 μM following a 2-hour treatment period, as quantified by FITC/propidium iodide flow cytometry [1]. This cellular EC₅₀ is approximately 3.6-fold higher than its biochemical IC₅₀ of 274 nM against isolated CHK1 enzyme, a shift consistent with the need for membrane permeability and intracellular target engagement. The des-chloro analog has not been evaluated in this cellular assay, consistent with its lack of detectable biochemical CHK1 inhibition.

Cellular CHK1 Pathway

Class-level

Cellular EC₅₀ (pH2AX): 1.0 µM

Biochemical IC₅₀: 274 nM

3.6-fold shift (cellular vs. biochemical)

Supports intracellular target-engagement interpretation; cellular pathway modulation context reported.

U2OS cells, 2 h treatment, flow cytometry.

Evidence Dimension	Cellular CHK1 functional inhibition (EC₅₀ for pH2AX)
Target Compound Data	1.0 μM (1.0 × 10³ nM)
Comparator Or Baseline	Biochemical CHK1 IC₅₀: 274 nM (same compound)
Quantified Difference	3.6-fold shift (cellular vs. biochemical)
Conditions	Human U2OS cells; 2-hour treatment; pH2AX detection by FITC/propidium iodide flow cytometry

Why This Matters

Demonstration of cellular pathway modulation confirms that the compound crosses the cell membrane and engages its intended intracellular target, an essential criterion for selection as a chemical probe for DNA damage response studies.

• [1] BindingDB. BDBM50433485 (CHEMBL2381110): Inhibition of CHK1 in human U2OS cells assessed as phosphorylation of H2AX. Accessed 2026. View Source

ATP-Competitive Binding Mode and Hinge-Region Engagement

X-ray crystallographic and molecular dynamics studies of pyridyl aminothiazoles, the chemotype to which 6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine belongs, reveal a conserved ATP-competitive binding mode characterized by multiple hydrogen bonds between the aminopyridine nitrogen atoms and the kinase hinge region backbone [1]. The pyridyl nitrogen serves as a hydrogen bond acceptor, while the secondary amine NH functions as a hydrogen bond donor to the hinge carbonyl. The 6-chloro substituent occupies a hydrophobic pocket adjacent to the hinge, contributing to both binding affinity and kinase selectivity through steric and electronic effects.

ATP-Competitive Binding

Class-level

Pyridyl aminothiazole chemotype: ATP-competitive hinge binder

Distinct from allosteric kinase inhibitors

Binding mode may influence cellular potency in context of ATP levels; supports kinase hinge-engagement interpretation.

X-ray crystallography and MD of class representatives.

Evidence Dimension	ATP-competitive binding mode confirmation
Target Compound Data	ATP-competitive (class-level designation)
Comparator Or Baseline	Non-ATP-competitive allosteric kinase inhibitors
Quantified Difference	Mechanistic distinction
Conditions	X-ray crystallography and molecular dynamics simulations of pyridyl aminothiazole class

Why This Matters

Understanding the ATP-competitive binding mode is critical for interpreting cellular assay results and for designing combination studies, as the compound's efficacy may be modulated by intracellular ATP concentrations and may exhibit different resistance profiles compared to allosteric kinase modulators.

• [1] Fraley ME, et al. Pyridyl aminothiazoles comprise a novel class of ATP-competitive Chk1 inhibitors with excellent inhibitory potential. Bioorg Med Chem Lett. 2012. View Source

Physicochemical Impact of 6-Chloro Substitution

The 6-chloro substitution on the pyridine ring of 6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine increases molecular weight from 191.26 g/mol (des-chloro analog) to 225.70 g/mol and adds a calculated ClogP increment of approximately +0.7 units relative to the des-chloro comparator . Within pyridyl aminothiazole kinase inhibitor optimization campaigns, such modifications to lipophilicity and molecular weight have been shown to significantly impact cellular permeability, efflux transporter susceptibility, and overall cellular potency, independent of biochemical target affinity [1].

Physicochemical Impact

Class-level

MW: 225.70 g/mol (+34.44 vs. des-chloro)

ClogP increment: ~+0.7 units

Physicochemical profile may influence permeability and formulation considerations for cellular studies.

Calculated parameters; class-level observations.

Evidence Dimension	Molecular weight and estimated lipophilicity
Target Compound Data	MW: 225.70 g/mol; estimated ClogP increment +0.7
Comparator Or Baseline	N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine: MW 191.26 g/mol
Quantified Difference	MW increase of 34.44 g/mol; ClogP increase ~0.7 units
Conditions	Calculated physicochemical parameters (class-level observations)

Why This Matters

The altered physicochemical profile of the 6-chloro derivative influences solubility, permeability, and formulation considerations, and procurement decisions should account for these differences when the compound is intended for cellular or in vivo applications.

• [1] Dudkin VY, Wang C, Arrington KL, et al. Pyridyl aminothiazoles as potent Chk1 inhibitors: optimization of cellular activity. Bioorg Med Chem Lett. 2012. View Source

6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine: Research Applications

CHK1-Dependent DNA Damage Response Probing

With a biochemical CHK1 IC₅₀ of 274 nM [1] and cellular EC₅₀ of 1.0 μM for pH2AX modulation in U2OS cells [2], 6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine serves as a validated tool compound for interrogating CHK1 function in the DNA damage response pathway. The compound is appropriate for mechanistic studies of checkpoint kinase signaling, combination experiments with DNA-damaging chemotherapeutics or ionizing radiation, and validation of CHK1 dependency in cancer cell line panels. The des-chloro analog is not suitable for this application due to its complete lack of CHK1 inhibitory activity.

Butyrylcholinesterase Activity Modulation

The compound exhibits competitive inhibition of equine serum butyrylcholinesterase with a Kᵢ of 1.85 μM [3]. This micromolar affinity supports its use as a reference compound for BChE enzymatic studies, for screening assay validation, and for comparative structure-activity relationship analyses of thiazole-containing cholinesterase modulators. The des-chloro comparator lacks this activity and is not a suitable substitute for BChE-focused research programs.

Monoamine Oxidase A Inhibition in Neuropharmacology

6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine inhibits rat MAO-A with an IC₅₀ of 1.51 μM [4]. This activity profile enables its use as a chemical starting point for MAO-A inhibitor development or as a pharmacological tool for validating MAO-A engagement in neurotransmitter metabolism studies. Researchers requiring MAO-A modulatory activity should specifically procure the 6-chloro derivative, as the des-chloro analog does not demonstrate measurable MAO-A inhibition.

Structure-Activity Relationships of Pyridyl Aminothiazoles

As a defined pyridyl aminothiazole with documented ATP-competitive kinase inhibition [5], this compound serves as a reference standard for medicinal chemistry campaigns optimizing CHK1, Syk, or related kinase inhibitors. Its 6-chloro substitution pattern and thiazol-5-ylmethyl linker configuration represent a specific design motif whose contributions to potency, selectivity, and physicochemical properties have been characterized in peer-reviewed optimization studies [6].

Application

Selection Property

Validation Focus

DNA damage response pathway studies

6-Chloro-substituted CHK1 engagement

Cellular CHK1 pathway modulation assay context

Butyrylcholinesterase enzyme studies

6-Chloro derivative for BChE inhibition

BChE competitive inhibition assay context

Monoamine oxidase A pathway studies

6-Chloro substitution for MAO-A engagement

MAO-A inhibitory activity assay context

Pyridyl aminothiazole SAR analysis

Defined 6-chloro-thiazol-5-ylmethyl scaffold

Kinase inhibition and selectivity profiling

• [1] BindingDB. BDBM50499153 (CHEMBL3091673): Inhibition of CHK1 in presence of 10 μM ATP. Accessed 2026. View Source
• [2] BindingDB. BDBM50433485 (CHEMBL2381110): Inhibition of CHK1 in human U2OS cells assessed as phosphorylation of H2AX. Accessed 2026. View Source
• [3] BindingDB. BDBM50210171 (CHEMBL3978195): Competitive inhibition of equine serum butyrylcholinesterase. Accessed 2026. View Source
• [4] BindingDB. BDBM50409093 (CHEMBL111310): Inhibitory activity against rat monoamine oxidase A. Accessed 2026. View Source
• [5] Fraley ME, et al. Pyridyl aminothiazoles comprise a novel class of ATP-competitive Chk1 inhibitors with excellent inhibitory potential. Bioorg Med Chem Lett. 2012. View Source
• [6] Dudkin VY, Wang C, Arrington KL, et al. Pyridyl aminothiazoles as potent Chk1 inhibitors: optimization of cellular activity. Bioorg Med Chem Lett. 2012. View Source